Cas no 80705-13-1 (4,4,5,5,6,6,7,7,7-nonafluoroheptanoic Acid)

• Product Name: 4,4,5,5,6,6,7,7,7-nonafluoroheptanoic Acid
• CAS No: 80705-13-1
• MF: C₇H₅F₉O₂
• MW: 292.099034070969
• CID: 1803814
• PubChem ID: 10803537
• Update Time: 2025-11-02

4,4,5,5,6,6,7,7,7-nonafluoroheptanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,6,6,7,7,7-Nonafluoroheptanoic acid
• CTK2I7322
• PC50002
• 3-(Perfluorobut-1-yl)propanoic acid
• 2H,2H,3H,3H-perfluoroheptanoic acid
• Heptanoic acid, 4,4,5,5,6,6,7,7,7-nonafluoro-
• Heptanoic acid,4,4,5,5,6,6,7,7,7-nonafluoro
• 3-(Perfluorobut-1-yl)propanoic acid, 3-(Nonafluorobut-1-yl)propionic acid, 4,4,5,5,6,6,7,7,7-Nonafluoroenanthic acid
• 80705-13-1
• 2H,2H,3H,3H-Perfluoroheptanoic acid; ss-Perfluorobutylpropionic acid
• 4,4,5,5,6,6,7,7,7-Nonafluoroheptanoic acid 97%
• 3-(Perfluorobutyl)propanoic acid
• C7H5F9O2
• DTXSID80445177
• 2H,2H,3H,3H-Perfluoroheptanoicacid
• AKOS025310475
• NS00011089
• SCHEMBL935232
• 4,4,5,5,6,6,7,7,7-nonafluoroheptanoic Acid

• Inchi： 1S/C7H5F9O2/c8-4(9,2-1-3(17)18)5(10,11)6(12,13)7(14,15)16/h1-2H2,(H,17,18)
• InChI Key： QWHCZVLZUPZGSI-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(CCC(=O)O)(F)F)F

Computed Properties

• Exact Mass: 292.01500
• Monoisotopic Mass: 292.01458286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.31940

Additional information on 4,4,5,5,6,6,7,7,7-nonafluoroheptanoic Acid

Recent Advances in the Study of 4,4,5,5,6,6,7,7,7-Nonafluoroheptanoic Acid (CAS: 80705-13-1)

4,4,5,5,6,6,7,7,7-Nonafluoroheptanoic Acid (NFHA, CAS: 80705-13-1) is a perfluorinated carboxylic acid (PFCA) that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the chemical, biological, and pharmaceutical fields. As a member of the per- and polyfluoroalkyl substances (PFAS) family, NFHA exhibits high thermal and chemical stability, making it a valuable compound for various industrial and research applications. This research brief aims to summarize the latest findings on NFHA, focusing on its synthesis, characterization, biological interactions, and potential therapeutic uses.

Recent studies have highlighted the challenges associated with the environmental persistence and bioaccumulation of PFAS compounds, including NFHA. Researchers have been investigating the environmental fate of NFHA, with particular emphasis on its degradation pathways and potential ecological impacts. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), have been employed to detect and quantify NFHA in environmental samples. These studies have revealed that NFHA can accumulate in aquatic ecosystems, posing risks to marine organisms and potentially entering the human food chain.

In the pharmaceutical domain, NFHA has been explored for its potential as a building block in drug design and delivery systems. Its fluorinated structure imparts lipophilicity, which can enhance the bioavailability of certain drugs. Recent research has demonstrated the utility of NFHA in the synthesis of fluorinated analogs of biologically active molecules, which may exhibit improved metabolic stability and target specificity. For instance, NFHA-derived compounds have shown promise in the development of anti-inflammatory and anticancer agents, with preliminary studies indicating enhanced efficacy compared to their non-fluorinated counterparts.

Another area of interest is the toxicological profile of NFHA. While PFAS compounds are known for their persistence in the environment, their effects on human health remain a subject of ongoing investigation. Recent in vitro and in vivo studies have provided insights into the potential endocrine-disrupting properties of NFHA, with some evidence suggesting interference with hormone signaling pathways. These findings underscore the need for further research to fully understand the health implications of NFHA exposure and to develop strategies for mitigating its risks.

In conclusion, 4,4,5,5,6,6,7,7,7-Nonafluoroheptanoic Acid (CAS: 80705-13-1) represents a compound of significant scientific and industrial interest, with applications ranging from environmental chemistry to drug development. However, its environmental persistence and potential health risks necessitate careful consideration in its use and disposal. Future research should focus on developing sustainable synthesis methods, understanding its biological interactions, and exploring its therapeutic potential while minimizing adverse effects. This brief highlights the dual nature of NFHA as both a valuable tool and a subject of concern in the chemical and biomedical sciences.